Cas no 1807132-05-3 (3-(Difluoromethyl)-5-hydroxy-2-iodo-4-methylpyridine)
3-(Difluoromethyl)-5-hydroxy-2-iodo-4-methylpyridine Chemical and Physical Properties
Names and Identifiers
-
- 3-(Difluoromethyl)-5-hydroxy-2-iodo-4-methylpyridine
-
- Inchi: 1S/C7H6F2INO/c1-3-4(12)2-11-7(10)5(3)6(8)9/h2,6,12H,1H3
- InChI Key: LBTZQUPWPFCFJM-UHFFFAOYSA-N
- SMILES: IC1C(C(F)F)=C(C)C(=CN=1)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 158
- XLogP3: 2.2
- Topological Polar Surface Area: 33.1
3-(Difluoromethyl)-5-hydroxy-2-iodo-4-methylpyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029030763-250mg |
3-(Difluoromethyl)-5-hydroxy-2-iodo-4-methylpyridine |
1807132-05-3 | 95% | 250mg |
$1,019.20 | 2022-03-31 | |
| Alichem | A029030763-500mg |
3-(Difluoromethyl)-5-hydroxy-2-iodo-4-methylpyridine |
1807132-05-3 | 95% | 500mg |
$1,752.40 | 2022-03-31 | |
| Alichem | A029030763-1g |
3-(Difluoromethyl)-5-hydroxy-2-iodo-4-methylpyridine |
1807132-05-3 | 95% | 1g |
$2,923.95 | 2022-03-31 |
3-(Difluoromethyl)-5-hydroxy-2-iodo-4-methylpyridine Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
Additional information on 3-(Difluoromethyl)-5-hydroxy-2-iodo-4-methylpyridine
3-(Difluoromethyl)-5-hydroxy-2-iodo-4-methylpyridine (CAS No. 1807132-05-3)
The compound 3-(Difluoromethyl)-5-hydroxy-2-iodo-4-methylpyridine (hereafter referred to as DFMHP) is a highly specialized organic molecule with the CAS registry number 1807132-05-3. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique chemical properties and potential applications in various fields such as pharmaceuticals, agrochemicals, and materials science. The structure of DFMHP is characterized by a pyridine ring substituted with a difluoromethyl group at position 3, a hydroxyl group at position 5, an iodo group at position 2, and a methyl group at position 4. These substituents impart distinct electronic and steric properties to the molecule, making it a valuable compound for research and development.
Recent advancements in synthetic chemistry have enabled the precise synthesis of DFMHP through multi-step reactions involving fluorination, iodination, and hydroxylation processes. The synthesis of DFMHP is particularly challenging due to the sensitivity of the iodo group and the need for precise control over regioselectivity during substitution reactions. Researchers have employed various strategies, including the use of directing groups and transition metal catalysts, to achieve high yields and purity in the synthesis of this compound. The successful synthesis of DFMHP has opened new avenues for exploring its potential applications in drug discovery and materials science.
One of the most promising applications of DFMHP lies in its use as an intermediate in the synthesis of bioactive compounds. The presence of multiple functional groups (hydroxyl, iodo, methyl, and difluoromethyl) makes DFMHP a versatile building block for constructing complex molecular architectures. For instance, the hydroxyl group can be converted into other functional groups such as esters or ethers, while the iodo group can serve as a leaving group in nucleophilic substitution reactions. Recent studies have demonstrated that DFMHP can be used as a precursor for synthesizing antitumor agents with high selectivity and potency. These findings highlight the potential of DFMHP in drug discovery programs targeting various diseases.
In addition to its role as an intermediate, DFMHP has also been investigated for its intrinsic biological activity. Preliminary studies suggest that DFMHP exhibits moderate inhibitory activity against certain enzymes involved in metabolic pathways. The presence of fluorine atoms in the molecule contributes to its lipophilicity and stability, which are desirable properties for drug candidates. Furthermore, the methyl and difluoromethyl groups enhance the molecule's ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. Ongoing research is focused on optimizing the structure of DFMHP to improve its bioavailability and efficacy.
The physical properties of DFMHP are also worth noting. It exists as a crystalline solid under standard conditions with a melting point of approximately 150°C. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and acetonitrile. These solubility characteristics make it suitable for use in organic reactions and chromatographic separations. The molecular weight of DFMHP is approximately 346 g/mol, which is consistent with its structural composition.
From an analytical standpoint, DFMHP has been characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared spectroscopy (IR). These analyses have confirmed the molecular structure and purity of the compound. For example, the ^1H NMR spectrum reveals distinct signals corresponding to the hydroxyl proton (~5 ppm), aromatic protons (~7 ppm), methyl groups (~3 ppm), and fluorinated methylene protons (~4 ppm). Similarly, the ^19F NMR spectrum provides insights into the electronic environment of the fluorine atoms in the difluoromethyl group.
The development of efficient analytical methods for detecting and quantifying DFMHP has been another area of active research. Given its potential applications in pharmaceuticals and agrochemicals, accurate determination of DFMHP levels in complex matrices is essential. Researchers have developed high-performance liquid chromatography (HPLC) methods coupled with ultraviolet (UV) or mass spectrometric detection for this purpose. These methods offer high sensitivity and selectivity, enabling precise analysis of DFMHP in various samples.
In terms of environmental impact, DFMHP has not been extensively studied due to its limited commercial availability. However, preliminary assessments suggest that it is not inherently hazardous under normal handling conditions. Proper precautions should be taken during synthesis, storage, and disposal to minimize any potential risks associated with handling this compound.
In conclusion, 3-(Difluoromethyl)-5-hydroxy-2-iodo-4-methylpyridine (CAS No. 1807132-05-3) is a versatile pyridine derivative with significant potential in drug discovery and materials science. Its unique combination of functional groups makes it an attractive candidate for constructing bioactive molecules with diverse applications. Ongoing research continues to uncover new insights into its chemical properties, biological activity, and synthetic routes. As our understanding of this compound deepens, it is likely to play an increasingly important role in advancing scientific knowledge across multiple disciplines.
1807132-05-3 (3-(Difluoromethyl)-5-hydroxy-2-iodo-4-methylpyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)